Cas no 2229567-43-3 (1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol)

• Product Name: 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol
• CAS No: 2229567-43-3
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 6126894
• PubChem ID: 165781632
• Update Time: 2025-10-30

1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol
• EN300-1938136
• [1-(3-bromo-2,4-dimethylphenyl)cyclobutyl]methanol
• 2229567-43-3

• Inchi： 1S/C13H17BrO/c1-9-4-5-11(10(2)12(9)14)13(8-15)6-3-7-13/h4-5,15H,3,6-8H2,1-2H3
• InChI Key： DJDNEUJFYVWXQO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(CO)CCC1

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol

Comprehensive Overview of 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol (CAS No. 2229567-43-3)

1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol (CAS No. 2229567-43-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a cyclobutylmethanol moiety attached to a 3-bromo-2,4-dimethylphenyl ring, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery and development, particularly in the design of novel therapeutic agents.

The growing interest in 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol aligns with broader trends in the chemical and pharmaceutical industries, where there is a strong demand for high-purity intermediates and custom synthesis solutions. With the rise of green chemistry and sustainable practices, this compound is also being evaluated for its environmental compatibility and potential to reduce waste in synthetic processes. Its brominated aromatic structure offers unique reactivity, which is a key factor in its versatility.

One of the most frequently searched questions related to CAS No. 2229567-43-3 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and acetone, making it suitable for a wide range of laboratory and industrial applications. Additionally, its stability at room temperature ensures ease of handling and storage, which is critical for large-scale production.

Another area of interest is the synthetic routes to 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol. Researchers often inquire about optimized synthesis protocols and catalytic methods to improve yield and efficiency. Recent advancements in transition-metal-catalyzed cross-coupling reactions have opened new possibilities for the efficient preparation of this compound, reducing reliance on harsh reagents and minimizing byproducts.

In the context of drug discovery, 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol is being explored as a building block for small-molecule inhibitors and biologically active compounds. Its structural features, including the cyclobutyl ring and bromine substituent, contribute to its potential as a pharmacophore in medicinal chemistry. This has led to increased demand from pharmaceutical companies seeking innovative candidates for targeted therapies.

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In conclusion, 1-(3-bromo-2,4-dimethylphenyl)cyclobutylmethanol (CAS No. 2229567-43-3) represents a promising compound with diverse applications in modern chemistry. Its unique structure, combined with the growing emphasis on sustainable synthesis and pharmaceutical innovation, positions it as a valuable asset in both research and commercial settings. As interest in this compound continues to rise, further studies will likely uncover additional uses and optimized methodologies for its production.